Cas no 1806778-30-2 (2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806778-30-2
• MF: C₈H₆BrF₃N₂O₃
• MW: 315.044051647186
• CID: 4840990
• Update Time: 2025-07-21

2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O3/c1-4-5(2-9)13-3-6(14(15)16)7(4)17-8(10,11)12/h3H,2H2,1H3
• InChI Key： CWNZKUZJTPVYGH-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C(=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Additional information on 2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806778-30-2)

2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 1806778-30-2, belongs to the pyridine family, a class of nitrogen-containing aromatic rings widely utilized in medicinal chemistry. The presence of functional groups such as bromomethyl, nitro, and trifluoromethoxy enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for nitro-substituted pyridines has surged due to their role in developing novel antimicrobial agents and herbicides. Researchers are particularly interested in the electrophilic properties of the bromomethyl group, which facilitates C-C bond formation in cross-coupling reactions. This aligns with the growing trend of green chemistry, where efficient and sustainable synthetic methods are prioritized. The compound’s trifluoromethoxy moiety also contributes to its lipophilicity, a critical factor in drug design for improved membrane permeability.

The synthesis of 2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine typically involves halogenation and nitration steps, optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its structure, ensuring compliance with industry standards. Its stability under controlled conditions makes it suitable for long-term storage, a key consideration for industrial-scale applications.

From an SEO perspective, users frequently search for terms like "pyridine derivatives in drug discovery", "nitroaromatic compounds synthesis", and "trifluoromethoxy group applications". These queries reflect the compound’s relevance in cutting-edge research. Additionally, discussions on AI-driven molecular design often highlight the importance of such intermediates in machine learning-based drug development, further boosting its visibility in scientific databases.

Environmental and safety considerations are paramount when handling 2-(Bromomethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. This aligns with the broader industry shift toward responsible chemical management, a topic gaining traction in academic and corporate circles.

In summary, CAS No. 1806778-30-2 represents a versatile building block in modern organic synthesis. Its unique structural features cater to diverse research needs, from small-molecule therapeutics to crop protection chemicals. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven chemistry.